Cas no 87642-32-8 (3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine)

• Product Name: 3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine
• CAS No: 87642-32-8
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• MDL: MFCD19103492
• CID: 654098
• PubChem ID: 28750449
• Update Time: 2025-07-21

3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]pyridine, 4,5,6,7-tetrahydro-3-(4-methylphenyl)-
• 3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• LS-05237
• MFCD19103492
• 3-(4-methylphenyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
• AKOS015959885
• DTXSID50651607
• CS-0359637
• CHEMBL1188455
• SCHEMBL18934294
• 87642-32-8
• 3-(P-Tolyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• 3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine

• MDL： MFCD19103492
• Inchi： 1S/C13H15N3/c1-9-2-4-10(5-3-9)13-11-8-14-7-6-12(11)15-16-13/h2-5,14H,6-8H2,1H3,(H,15,16)
• InChI Key： NMIYYRKHQJMJAY-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C(C3C=CC(C)=CC=3)=NN2)C1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.7Ų

3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine

Professional Introduction to Compound with CAS No. 87642-32-8 and Product Name: 3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine

The compound identified by the CAS number 87642-32-8 and the product name 3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the pyrazolo[4,3-c]pyridine class, a scaffold that has garnered considerable attention due to its structural versatility and potential biological activity. The presence of a 4-Methylphenyl substituent at the 3-position introduces a unique electronic and steric profile, which can modulate the compound's interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of polyheterocyclic systems in developing novel therapeutic agents. The tetrahydro-1H-pyrazolo[4,3-c]pyridine core is particularly intriguing because it combines two nitrogen-containing heterocycles into a single fused ring system. This structural motif has been shown to exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of atoms in this compound allows for selective binding to biological receptors, making it a promising candidate for further investigation.

In the context of modern medicinal chemistry, the synthesis and optimization of such compounds are driven by computational modeling and high-throughput screening techniques. The 3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine molecule has been subjected to various computational studies to predict its binding affinity and metabolic stability. These studies have provided valuable insights into how modifications at the 4-Methylphenyl group can enhance or diminish biological activity. For instance, computational analyses suggest that subtle changes in this substituent can significantly alter the compound's interaction with target proteins.

Experimental validation of these predictions has been conducted through both in vitro and in vivo assays. In vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on enzymes involved in cancer progression. Specifically, preliminary data indicate that certain analogs can inhibit kinases such as EGFR and JAK2, which are known to play crucial roles in tumor growth and metastasis. These findings align with recent research highlighting the potential of pyrazolo[4,3-c]pyridine derivatives as kinase inhibitors.

Moreover, the tetrahydro-1H-pyrazolo[4,3-c]pyridine scaffold has shown promise in addressing inflammatory diseases. Studies have revealed that this compound can modulate inflammatory pathways by interacting with transcription factors such as NF-κB. The 4-Methylphenyl group appears to play a critical role in this modulation by influencing the compound's ability to penetrate cell membranes and reach intracellular targets. This property is particularly relevant for developing treatments for chronic inflammatory conditions where intracellular signaling is dysregulated.

The synthesis of 3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as transition-metal catalysis and asymmetric synthesis have been particularly useful in constructing the complex heterocyclic core efficiently. These synthetic approaches not only enhance production scalability but also allow for rapid diversification of the chemical library for screening purposes.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for compounds intended for preclinical or clinical use. The synthetic route for 87642-32-8 has been optimized to meet stringent quality control standards. Analytical techniques such as HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and mass spectrometry are routinely employed to confirm the identity and purity of the final product. These measures are critical for ensuring reproducibility across different batches and for supporting future regulatory submissions.

The potential applications of this compound extend beyond oncology and inflammation research. Emerging evidence suggests that pyrazolo[4,3-c]pyridine derivatives may also have neuroprotective properties. Studies on related scaffolds have shown activity against neurodegenerative diseases such as Alzheimer's and Parkinson's disease by inhibiting aberrant protein aggregation pathways. The unique structural features of 3-(4-Methylphenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine, including its ability to cross the blood-brain barrier under certain conditions, make it an attractive candidate for further exploration in this area.

In conclusion,87642-32-8 represents a structurally interesting molecule with significant therapeutic potential across multiple disease areas including cancer and inflammation. The combination of computational modeling with experimental validation has provided valuable insights into its mechanism of action and optimized its pharmacological profile. As research continues to uncover new biological targets and synthetic strategies,this compound along with its derivatives will likely remain at the forefront of pharmaceutical development efforts aimed at addressing unmet medical needs.